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Compound of Interest

Compound Name: 4-Hydroxymethylthiazole

Cat. No.: B1350391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Hydroxymethylthiazole (CAS No. 7036-04-6). The information presented is

intended to inform researchers, scientists, and professionals in the drug development field on

the potential hazards, safe handling procedures, and emergency responses associated with

this compound. Due to the limited availability of direct quantitative toxicological data for 4-
Hydroxymethylthiazole, this guide incorporates data from structurally similar analogs, namely

4-methylthiazole and 5-(2-hydroxyethyl)-4-methylthiazole, to provide a more complete safety

profile. It is imperative to handle this chemical with caution and adhere to the safety protocols

outlined herein.

Chemical and Physical Properties
A foundational understanding of the physical and chemical properties of 4-
Hydroxymethylthiazole is essential for its safe handling and storage.
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Property Value Source

Molecular Formula C₄H₅NOS [1][2][3]

Molecular Weight 115.15 g/mol [1][2][3]

Appearance Off-yellow oily liquid [4]

Melting Point 112-114 °C [4]

Boiling Point 85-90 °C at 0.5 mmHg [4]

Storage Temperature 2-8°C [4][5]

Purity ≥97% [1][3]

Hazard Identification and GHS Classification
4-Hydroxymethylthiazole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:

alt text

Toxicological Data (Analog Data)
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Direct quantitative toxicological data for 4-Hydroxymethylthiazole is not readily available. The

following tables present data for the structural analogs 4-methylthiazole and 5-(2-

hydroxyethyl)-4-methylthiazole to provide an estimate of potential toxicity.

Acute Oral Toxicity of 4-Methylthiazole
Test Species Route LD50 Source

Mouse Oral 360 µL/kg [1][6]

Rat Oral 930 mg/kg [7]

Irritation Data for Structural Analogs
Compound Hazard Classification Source

4-Methylthiazole Skin Irritation Category 2 [1]

4-Methylthiazole Eye Irritation Category 2 [1]

5-(2-Hydroxyethyl)-4-

methylthiazole
Skin Irritation Causes skin irritation [8][9]

5-(2-Hydroxyethyl)-4-

methylthiazole
Eye Irritation

Causes serious eye

irritation
[8][9]

5-(2-Hydroxyethyl)-4-

methylthiazole
Respiratory Irritation

May cause respiratory

irritation
[8][9]

Experimental Protocols for Hazard Assessment
The following are detailed methodologies based on OECD guidelines for assessing the key

hazards identified for 4-Hydroxymethylthiazole and its analogs.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Methodology:
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Test Animal: Albino rabbit.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test

substance is applied to a small area (approximately 6 cm²) of the clipped skin and covered

with a gauze patch and non-irritating tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

The severity of the reactions is scored.

Endpoint: The mean scores for erythema and edema are calculated for each animal. The

substance is classified based on these scores and the reversibility of the observed effects.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
Objective: To assess the potential of a substance to cause eye irritation or serious eye damage.

Methodology:

Test Animal: Albino rabbit.

Procedure: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is instilled into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control.

Observation: The eyes are examined for signs of irritation, including redness of the

conjunctiva, swelling (chemosis), and corneal opacity, at 1, 24, 48, and 72 hours after

instillation. The severity of the reactions is scored.

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions observed.
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Acute Oral Toxicity (LD50 Determination)
Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Methodology:

Test Animal: Typically rats or mice.

Procedure: The test substance is administered in a single dose by gavage to a group of

animals. Several dose levels are used with a sufficient number of animals at each level.

Observation: The animals are observed for mortality and clinical signs of toxicity for a period

of 14 days.

Endpoint: The LD50 value is calculated statistically as the dose that is lethal to 50% of the

test animals.

Handling Precautions and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling 4-Hydroxymethylthiazole.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working outside a fume hood or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with an organic vapor cartridge.

General Hygiene
Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

First-Aid Measures
In case of exposure, immediate medical attention is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials. Keep at the recommended storage temperature of 2-8°C.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Logical Workflow for Handling 4-
Hydroxymethylthiazole
The following diagram illustrates a logical workflow for the safe handling of 4-
Hydroxymethylthiazole in a laboratory setting.
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Preparation Handling

Post-Experiment

Emergency ResponseReview SDS and SOPs Assemble Necessary PPE Prepare Work Area (Fume Hood) Don PPE Weigh/Measure Chemical in Fume Hood Perform Experiment

Decontaminate Work Area

Spill or Exposure Occurs

If Incident Occurs

Dispose of Waste Properly Remove and Store PPE Wash Hands Thoroughly

Follow First-Aid Procedures

Notify Supervisor and EHS

Evacuate if Necessary

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hazardous Chemicals.

Conclusion
4-Hydroxymethylthiazole is a valuable compound for research and development, but it must

be handled with appropriate caution due to its irritant properties. This guide has summarized

the available safety information, including data from structural analogs, to provide a

comprehensive overview for laboratory personnel. By understanding the potential hazards,

implementing proper handling procedures, and being prepared for emergencies, researchers

can work safely with this chemical. Continuous vigilance and adherence to established safety

protocols are paramount to ensuring a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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